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Cat. No.: B12428809 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the ELOVL1 enzyme, a critical

component in the synthesis of very long-chain fatty acids (VLCFAs). We will explore its core

function, regulatory mechanisms, involvement in disease pathology, and its potential as a

therapeutic target. This document synthesizes current research, presenting quantitative data,

experimental methodologies, and pathway visualizations to serve as a comprehensive

resource.

Introduction to ELOVL1
The elongation of very long-chain fatty acids (ELOVL) family of enzymes are central to the

endogenous production of fatty acids with chain lengths of 20 carbons or more, known as

VLCFAs.[1][2] These molecules are not merely structural components of cell membranes but

also serve as precursors for essential lipids like ceramides and sphingolipids and are involved

in various signaling pathways.[1][3][4]

In mammals, seven distinct ELOVL enzymes (ELOVL1-7) have been identified, each displaying

unique substrate specificities and tissue expression patterns. ELOVL1 is ubiquitously

expressed and is the primary elongase responsible for the synthesis of very long-chain

saturated and monounsaturated fatty acids, particularly those with 24 and 26 carbons. It

catalyzes the first and rate-limiting condensation step in the fatty acid elongation cycle. Due to

its critical role, dysfunction in ELOVL1 activity is directly implicated in several severe human
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diseases, including neuro-ichthyotic syndromes and X-linked adrenoleukodystrophy (X-ALD),

making it a significant target for drug development.

Core Function and Catalytic Mechanism
The VLCFA Elongation Cycle
VLCFA synthesis occurs in the endoplasmic reticulum through a four-step elongation cycle that

adds two carbon units, derived from malonyl-CoA, to an existing acyl-CoA substrate. ELOVL1

catalyzes the initial, rate-limiting condensation reaction.
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Step 1: Gene Targeting in Embryonic Stem (ES) Cells

Step 2: Generate Floxed Mice

Step 3: Generate Knockout Mice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

